5-Bromo-1,3-benzodioxole-4-sulfonyl chloride
Description
5-Bromo-1,3-benzodioxole-4-sulfonyl chloride is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a colorless or yellowish crystalline solid .
Molecular Structure Analysis
The molecular formula of 5-Bromo-1,3-benzodioxole is C7H5BrO2 . For the sulfonyl chloride derivative, the molecular formula is C7H5ClO4S .Chemical Reactions Analysis
While specific chemical reactions involving 5-Bromo-1,3-benzodioxole-4-sulfonyl chloride were not found in the available resources, 5-Bromo-1,3-benzodioxole is known for its versatility in chemical synthesis .Physical And Chemical Properties Analysis
5-Bromo-1,3-benzodioxole is a colorless or yellowish crystalline solid with a melting point of 64-67°C and a boiling point of 280°C. It is soluble in organic solvents such as ethanol, acetone, and chloroform, but insoluble in water . The sulfonyl chloride derivative has a melting point of 46-49°C and a boiling point of 326.5±31.0°C .Scientific Research Applications
Synthesis and Medicinal Chemistry
5-Bromo-1,3-benzodioxole-4-sulfonyl chloride serves as a precursor in the synthesis of diverse organic compounds with potential medicinal properties. For example, its derivatives have been explored for antibacterial activity, demonstrating the compound's utility in developing new antimicrobial agents. One study focused on the synthesis of sulfonamides derived from 1,3-benzodioxol-5-carbohydrazide, showing varied antibacterial activity against several pathogens, highlighting the significance of such derivatives in pharmaceutical research (Siddiqa et al., 2014).
Organic Synthesis
In organic synthesis, 5-Bromo-1,3-benzodioxole-4-sulfonyl chloride is utilized to introduce sulfonyl groups into molecules, facilitating subsequent chemical transformations. This reactivity is pivotal for creating complex molecules with precise structural features. An example is its role in the selective sulfonylation of 8-bromoadenosine derivatives, offering a novel method for the synthesis of purine cyclonucleosides (Ikehara & Kaneko, 1970).
properties
IUPAC Name |
5-bromo-1,3-benzodioxole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClO4S/c8-4-1-2-5-6(13-3-12-5)7(4)14(9,10)11/h1-2H,3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOKZUQQEUODVBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C(=C(C=C2)Br)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.53 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1,3-benzodioxole-4-sulfonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-(6-oxa-2-azaspiro[3.5]nonan-7-yl)acetate;2,2,2-trifluoroacetic acid](/img/structure/B2585589.png)
![N-(4-methoxyphenethyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2585594.png)
![N-(4-acetamidophenyl)-3-benzyl-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide](/img/structure/B2585595.png)
![(E)-4-(Dimethylamino)-N-[2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]ethyl]but-2-enamide](/img/structure/B2585599.png)
![(R)-5-Azaspiro[2.4]heptane-6-carboxylic acid](/img/structure/B2585603.png)
![Methyl 2-[4-[3-methyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate](/img/structure/B2585605.png)
![1-(4-fluorophenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide](/img/structure/B2585610.png)